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Compound of Interest

4-(1-Adamantyl)benzenesulfony!
Compound Name:
chloride

Cat. No.: B184508

An In-Depth Technical Guide to 4-(1-Adamantyl)benzenesulfonyl Chloride: Properties,
Synthesis, and Applications in Drug Discovery

Executive Summary

4-(1-Adamantyl)benzenesulfonyl chloride is a specialized organic reagent that merges the
unique steric and pharmacokinetic properties of the adamantyl cage with the reactive potential
of a sulfonyl chloride functional group. With a molecular weight of 310.84 g/mol , this
compound serves as a critical building block in medicinal chemistry and drug development.[1]
[2][3] Its primary value lies in its role as a potent inhibitor of cytochrome P450 enzymes and as
a versatile precursor for the synthesis of novel sulfonamides.[1] This guide provides a
comprehensive overview of its physicochemical properties, a detailed protocol for its synthesis,
key applications in research, and essential safety and handling procedures for laboratory use.

Introduction: A Molecule of Strategic Importance

In the landscape of modern drug discovery, the rational design of molecules with optimized
pharmacological profiles is paramount. 4-(1-Adamantyl)benzenesulfonyl chloride (CAS No:
144174-50-5) represents a confluence of two strategically important chemical motifs: the
sulfonyl chloride group and the adamantyl moiety.[1][2]

o The Sulfonyl Chloride Group: As a highly reactive electrophile, the sulfonyl chloride
functional group is a cornerstone of medicinal chemistry. It readily reacts with nucleophiles
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such as amines and alcohols to form stable sulfonamides and sulfonate esters, respectively.
[4] Sulfonamides, in particular, are a privileged scaffold found in a wide array of therapeutic
agents, including antibacterial, anti-cancer, and anti-inflammatory drugs.[5]

e The Adamantyl Moiety: The adamantyl group is a bulky, rigid, and highly lipophilic three-
dimensional hydrocarbon cage. Its incorporation into a drug candidate can profoundly
influence its properties.[6] The steric bulk can provide metabolic stability by shielding
susceptible parts of the molecule from enzymatic degradation, while its lipophilicity can
enhance membrane permeability and improve the pharmacokinetic profile.[6]

This guide serves as a technical resource for researchers and drug development professionals,
offering field-proven insights into the synthesis, characterization, and strategic application of
this valuable chemical entity.

Physicochemical Properties and Characterization

The precise characterization of 4-(1-Adamantyl)benzenesulfonyl chloride is fundamental to
its effective use. Its key properties are summarized below.
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Property Value Source(s)
Molecular Weight 310.84 g/mol [11121[3]
Molecular Formula C16H19ClO2S [1][2]
Monoisotopic Mass 310.07944 Da [7]

CAS Number 144174-50-5 [11[2]
Boiling Point 413.10 °C [1]

Flash Point 203.60 °C [1]

4-(1-Adamantyl)benzene-1-
IUPAC Name ] [2]
sulfonyl chloride

C1C2CC3CC1CC(C2)

SMILES (C3)C4=CC=C(C=C4)S(=0) [11[7]
(=0)ClI
DHKZBSLGLBVFCO-

InChl Key [7]

UHFFFAOYSA-N

Structural Insights: The molecule's structure features a benzene ring para-substituted with the
adamantyl group and the sulfonyl chloride group. This arrangement ensures that the steric
influence of the adamantyl cage is distal to the reactive sulfonyl chloride center, allowing for
predictable reactivity while conferring its pharmacokinetic benefits to the resulting derivatives.

Spectroscopic Characterization: While specific spectra depend on experimental conditions,
characterization would typically reveal:

e 1H NMR: Resonances in the aromatic region (6 7.5-8.5 ppm) and a complex set of signals in
the aliphatic region corresponding to the adamantyl protons.

e 13C NMR: Signals for the substituted benzene ring and the distinct carbons of the adamantyl
cage.

* IR Spectroscopy: Strong characteristic absorption bands for the S=0O asymmetric (~1360
cm~1) and symmetric (~1170 cm™1) stretching vibrations.[8]
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Synthesis and Purification Workflow

The synthesis of 4-(1-Adamantyl)benzenesulfonyl chloride is most effectively achieved via
the electrophilic chlorosulfonation of 1-adamantylbenzene. This method is reliable and utilizes

common laboratory reagents.
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1. Reaction Setup
1-Adamantylbenzene
Chlorosulfonic Acid (reactant & solvent)

Slow addition

Reaction Vessel
(0°C, inert atmosphere)

2. Reaction & Quenching

Stir at RT
(e.g., 2-4 hours)

Pour mixture

Quench on Ice-Water
(Caution: Exothermic)

3. Workup & Purification

Extract with DCM
or Ethyl Acetate

Wash with H20, brine
Dry over Na2SOa

Concentrate in vacuo
Recrystallize (e.g., from hexanes)

4. FinalvProduct

4-(1-Adamantyl)benzenesulfonyl chloride
(White Solid)

Characterization
(NMR, MS, MP)
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Base (e.g., Pyridine, TEA)

HCI Scavenger

Click to download full resolution via product page
Caption: General reaction scheme for sulfonamide synthesis.

» Application in Drug Discovery: This reaction allows for the rapid generation of compound
libraries. By coupling 4-(1-Adamantyl)benzenesulfonyl chloride with a diverse set of
amines (containing other pharmacophores or heterocyclic scaffolds), researchers can
explore structure-activity relationships (SAR) for various biological targets. [S]The resulting
adamantyl-sulfonamides are investigated for a range of activities, including potential as
anticancer agents. [5]

Safety, Handling, and Storage

As a member of the sulfonyl chloride class, this compound is corrosive and moisture-sensitive,
requiring stringent handling protocols. [9]
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Hazard Category Description & Precaution

Causes severe skin burns and eye
Corrosivity damage. [10][11]Always handle in a fume
hood.

Reacts violently with water, alcohols, and bases.

[1L0]Keep away from moisture. Quenching

Reactivity _
procedures must be performed with extreme
care.

) Can cause respiratory irritation. [12]Avoid

Inhalation

breathing dust or vapors.

| Toxicity | Decomposition upon heating can produce toxic gases like hydrogen chloride (HCI)
and sulfur oxides (SOx). [12]|

Recommended Handling Procedures:

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a flame-
retardant lab coat, and tightly fitting safety goggles or a face shield. [9]* Ventilation: All
manipulations must be conducted within a certified chemical fume hood to prevent inhalation
exposure. [9]* Dispensing: Handle as a solid in a dry environment. Use non-sparking tools.

» Spill Management: In case of a spill, evacuate the area. Do not use water. Cover with a dry,
inert absorbent material (e.g., sand or vermiculite), collect in a sealed container, and dispose
of as hazardous waste. * Storage: Store in a tightly sealed container in a cool, dry, and well-
ventilated area away from incompatible materials (water, bases, alcohols). [9][11]The
recommended storage temperature is between 10°C and 25°C. [1]

Conclusion

4-(1-Adamantyl)benzenesulfonyl chloride is more than just a chemical reagent; it is a
strategic tool for the modern medicinal chemist. Its molecular weight of 310.84 g/mol and well-
defined structure provide a reliable starting point for complex syntheses. [2]By combining a
reactive chemical handle with a group known to enhance pharmacokinetic properties, it
enables the efficient development of novel enzyme inhibitors and therapeutic candidates. A
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thorough understanding of its properties, synthesis, and handling is essential for leveraging its
full potential in the demanding field of drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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